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Compound of Interest

Compound Name: cis-2-Methyl-3-hexene

Cat. No.: B095408

This guide provides a detailed overview of the boiling and melting points of the unsaturated
hydrocarbon, cis-2-Methyl-3-hexene. It includes tabulated physical data, comprehensive
experimental protocols for the determination of these properties, and a conceptual diagram
illustrating the underlying principles governing its phase transitions. This document is intended
for researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Core Physicochemical Data

The boiling and melting points are critical physical constants for the characterization and purity
assessment of a compound. The available data for cis-2-Methyl-3-hexene is summarized

below.
Property Value Notes
At standard atmospheric
Boiling Point 86 -88.4 °C pressure (760 mmHQ).[1][2][3]
[4115]
] ] This value is an estimate.[1][2]
Melting Point -124.4 °C

[4]

Experimental Determination Protocols
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The following sections detail standard laboratory procedures for the accurate determination of
the boiling and melting points of volatile organic compounds like cis-2-Methyl-3-hexene.

Boiling Point Determination: Capillary Method
(Siwoloboff's Method)

This micro-method is suitable for small sample volumes and is based on the principle that the
boiling point is reached when the vapor pressure of the liquid equals the surrounding
atmospheric pressure.

Apparatus:

Thiele tube or similar oil bath apparatus

Thermometer (calibrated)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

High-boiling point liquid (e.g., mineral oil, silicone oil)

Sample of cis-2-Methyl-3-hexene
Procedure:

o Sample Preparation: A small amount (approximately 0.5 mL) of cis-2-Methyl-3-hexene is
placed into the small test tube.[6]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the test
tube containing the sample.

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped and immersed in a Thiele
tube filled with a high-boiling point oil.[6]

e Heating: The side arm of the Thiele tube is gently and uniformly heated. This promotes oil
circulation, ensuring even heat distribution.[2]
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o Observation: As the temperature rises, air trapped in the capillary tube will expand and be
expelled as a slow stream of bubbles. The heating rate should be controlled to approximately
1-2°C per minute as the expected boiling point is approached.

» Boiling Point Identification: Upon further heating, the vapor of the sample will displace the
remaining air. A rapid and continuous stream of bubbles will emerge from the tip of the
capillary tube.[6]

o Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the bubbling ceases and the liquid
is drawn back into the capillary tube.[1] This signifies that the vapor pressure of the sample is
equal to the atmospheric pressure.

Melting Point Determination

Given the very low estimated melting point of cis-2-Methyl-3-hexene (-124.4 °C), its
determination requires a specialized low-temperature apparatus, such as a cryostat or a
melting point apparatus with a cooling stage. The general principle, however, remains the same
as for solids at ambient temperature.

Apparatus:

o Low-temperature melting point apparatus or cryostat

e Capillary tubes

o Sample of cis-2-Methyl-3-hexene (solidified)

Procedure:

o Sample Freezing: The liquid sample of cis-2-Methyl-3-hexene is first frozen to a solid state.

o Capillary Loading: A small amount of the finely powdered, frozen sample is introduced into a
capillary tube. The tube is tapped gently to pack the sample at the sealed end.[7]

o Apparatus Setup: The capillary tube is placed in the cooling block of the low-temperature
melting point apparatus.
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o Controlled Warming: The temperature of the block is raised slowly and uniformly, typically at
a rate of 1-2°C per minute, especially when approaching the anticipated melting point.[4]

e Melting Range Observation: Two temperatures are recorded: T1, the temperature at which
the first drop of liquid appears, and T2, the temperature at which the entire sample has
liquefied.[7] The melting point is reported as the range from T1 to T2. For a pure compound,
this range is typically narrow (0.5-1°C).[4]

Factors Influencing Phase Transitions

The boiling and melting points of a substance are dictated by the strength of its intermolecular
forces and molecular structure. For cis-2-Methyl-3-hexene, several factors are at play, as
illustrated in the diagram below.

Caption: Relationship between molecular structure, intermolecular forces, and the physical
properties of cis-2-Methyl-3-hexene.

Discussion of Influencing Factors:

e Molecular Weight: The primary intermolecular forces in nonpolar hydrocarbons like alkenes
are London dispersion forces. The strength of these forces increases with molecular weight
and surface area, leading to higher boiling points.[8][9]

e Branching: The methyl group in cis-2-Methyl-3-hexene introduces branching. Branching
generally lowers the boiling point compared to a straight-chain isomer because it reduces the
effective surface area for intermolecular contact, thereby weakening the London dispersion
forces.[10]

e Geometric Isomerism (Cis/Trans):

o Boiling Point:Cis-isomers often have slightly higher boiling points than their trans-
counterparts.[10] The 'U' shape of the cis configuration can lead to a small net molecular
dipole, introducing weak dipole-dipole interactions in addition to the London dispersion
forces, which requires slightly more energy to overcome for boiling.[9][11]

o Melting Point: Conversely, cis-isomers tend to have lower melting points. The less
symmetrical shape of cis-isomers hinders efficient packing into a crystal lattice.[8][12] This
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results in weaker intermolecular forces in the solid state, requiring less energy to break the
lattice structure, hence a lower melting point compared to the more symmetrical trans-
isomer.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Video: Boiling Points - Concept [jove.com]

2. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 4. chem.ucalgary.ca [chem.ucalgary.ca]

. vernier.com [vernier.com]

. chem.libretexts.org [chem.libretexts.org]
. byjus.com [byjus.com]

. Physical Properties of Alkenes: Polarity, Boiling Point & Trends [vedantu.com]

°
(o] (0] ~ (o)) ()]

. chem.libretexts.org [chem.libretexts.org]

e 10. Physical Properties of Alkenes | OpenOChem Learn [learn.openochem.org]
e 11. testbook.com [testbook.com]

e 12. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [Physicochemical Properties of cis-2-Methyl-3-hexene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b095408#boiling-point-and-melting-point-of-cis-2-
methyl-3-hexene]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/CHE_267%3A_Organic_Chemistry_I_(Morsch)/Chapters/Chapter_10%3A_Alkenes/10.04%3A_Physical_Properties
https://www.benchchem.com/product/b095408?utm_src=pdf-custom-synthesis
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.vedantu.com/chemistry/physical-properties-of-alkenes
https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/CHE_267%3A_Organic_Chemistry_I_(Morsch)/Chapters/Chapter_10%3A_Alkenes/10.04%3A_Physical_Properties
https://learn.openochem.org/learn/first-semester-topics/alkenes-and-addition-reactions/physical-properties-of-alkenes
https://testbook.com/chemistry/physical-properties-of-alkenes
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alkenes/Properties_of_Alkenes/Physical_Properties_of_Alkenes
https://www.benchchem.com/product/b095408#boiling-point-and-melting-point-of-cis-2-methyl-3-hexene
https://www.benchchem.com/product/b095408#boiling-point-and-melting-point-of-cis-2-methyl-3-hexene
https://www.benchchem.com/product/b095408#boiling-point-and-melting-point-of-cis-2-methyl-3-hexene
https://www.benchchem.com/product/b095408#boiling-point-and-melting-point-of-cis-2-methyl-3-hexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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